2-ethoxy-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-1-naphthamide

• IUPAC Name: 2-ethoxy-N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C23H23N5O3/c1-4-16-13-20(29)26-23(24-16)28-19(12-14(3)27-28)25-22(30)21-17-9-7-6-8-15(17)10-11-18(21)31-5-2/h6-13H,4-5H2,1-3H3,(H,25,30)(H,24,26,29)
• InChI Key: YFPXILSJTNMKGX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=C(C=CC4=CC=CC=C43)OCC
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol

Description

2-ethoxy-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-1-naphthamide is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds related to 2-ethoxy-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-1-naphthamide have been synthesized through various methods, focusing on building complex molecules with potential biological activities. For example, the synthesis of naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus has been reported, showcasing the methodological advancements in constructing molecules with intricate heterocyclic frameworks (El-Wahab et al., 2011). Similarly, the development of thiazole and pyrimidine derivatives incorporating a naphthalene moiety demonstrates the synthetic strategies to incorporate diverse functional groups into a single molecular scaffold, highlighting the flexibility in synthesizing molecules for varied applications (Gomha & Badrey, 2013).

Biological Activity

The research interest in compounds with structural similarities to 2-ethoxy-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-1-naphthamide extends to their biological activities. These compounds have been evaluated for their antimicrobial, antitumor, antioxidant, and enzyme inhibition properties. For instance, synthesis and activity evaluation of 2-(1-naphtho[2,1-b]furan-2-yl-carbonyl)-3,5-disubstituted-2,3-dihydro-1H-pyrazoles revealed promising antimicrobial activity, suggesting the potential for these compounds in developing new antimicrobial agents (Kumaraswamy et al., 2008). Another study on the synthesis, reactions, and biological evaluation of new naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus highlighted the chemical diversity and biological potential of these molecules (A. A. El-Wahab et al., 2011).